Cas no 1184206-60-7 ((3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine)
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine
- 2-Pyrimidinemethanamine, α-(3,5-dimethylphenyl)-
-
- Inchi: 1S/C13H15N3/c1-9-6-10(2)8-11(7-9)12(14)13-15-4-3-5-16-13/h3-8,12H,14H2,1-2H3
- InChI Key: KBNWQQWFILUGAE-UHFFFAOYSA-N
- SMILES: C(C1=NC=CC=N1)(C1C=C(C)C=C(C)C=1)N
Experimental Properties
- Density: 1.109±0.06 g/cm3(Predicted)
- Boiling Point: 347.4±42.0 °C(Predicted)
- pka: 7.16±0.10(Predicted)
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1122121-0.05g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 95% | 0.05g |
$647.0 | 2023-10-27 | |
| Enamine | EN300-1122121-0.1g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 95% | 0.1g |
$678.0 | 2023-10-27 | |
| Enamine | EN300-1122121-0.25g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 95% | 0.25g |
$708.0 | 2023-10-27 | |
| Enamine | EN300-1122121-0.5g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 95% | 0.5g |
$739.0 | 2023-10-27 | |
| Enamine | EN300-1122121-1.0g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 1g |
$1343.0 | 2023-06-09 | ||
| Enamine | EN300-1122121-2.5g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 95% | 2.5g |
$1509.0 | 2023-10-27 | |
| Enamine | EN300-1122121-5.0g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 5g |
$3894.0 | 2023-06-09 | ||
| Enamine | EN300-1122121-10.0g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 10g |
$5774.0 | 2023-06-09 | ||
| Enamine | EN300-1122121-1g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 95% | 1g |
$770.0 | 2023-10-27 | |
| Enamine | EN300-1122121-5g |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine |
1184206-60-7 | 95% | 5g |
$2235.0 | 2023-10-27 |
(3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
Additional information on (3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine
Recent Advances in the Study of (3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine (CAS: 1184206-60-7)
The compound (3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine (CAS: 1184206-60-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and dimethylphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. The following sections provide a detailed overview of the latest research findings related to this compound.
One of the key areas of investigation has been the synthesis and structural modification of (3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring derivatives to enhance its biological activity. A recent study published in the Journal of Medicinal Chemistry demonstrated that minor modifications to the pyrimidine ring could significantly alter the compound's binding affinity to target proteins, opening new avenues for drug development.
In terms of pharmacological applications, (3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine has been identified as a potential inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. Preclinical studies have shown that this compound exhibits selective inhibition of key signaling molecules, reducing inflammation and tumor growth in animal models. These findings suggest its potential as a lead compound for the development of new anti-inflammatory and anti-cancer therapies.
Another noteworthy aspect of recent research is the exploration of the compound's pharmacokinetic properties. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles, providing critical insights into its suitability for clinical development. Preliminary data indicate favorable bioavailability and minimal toxicity, making it a promising candidate for further evaluation in human trials.
In conclusion, the latest research on (3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine (CAS: 1184206-60-7) highlights its potential as a versatile scaffold for drug discovery. Its unique structural features, combined with promising biological activity, make it a valuable subject for ongoing and future studies. As researchers continue to unravel its full therapeutic potential, this compound may pave the way for innovative treatments in various disease areas.
1184206-60-7 ((3,5-dimethylphenyl)(pyrimidin-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)